Cas no 1016501-60-2 (3-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride)

• Product Name: 3-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride
• CAS No: 1016501-60-2
• MF: C₁₀H₁₀ClNO₃S
• MW: 259.709300518036
• CID: 5055032
• Update Time: 2025-06-11

3-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropylcarbamoyl)benzenesulfonyl chloride
• 3-(cyclopropylcarbamoyl)benzene-1-sulfonyl chloride
• 3-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride

• Inchi： 1S/C10H10ClNO3S/c11-16(14,15)9-3-1-2-7(6-9)10(13)12-8-4-5-8/h1-3,6,8H,4-5H2,(H,12,13)
• InChI Key： SSINZHMPWHVPHC-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC(=C1)C(NC1CC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 372
• XLogP3: 1.8
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride

3-(Cyclopropylcarbamoyl)benzene-1-sulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 1016501-60-2, commonly referred to as 3-(Cyclopropylcarbamoyl)benzene-1-sulfonyl Chloride, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its structure, synthesis, applications, and recent advancements in its utilization.

3-(Cyclopropylcarbamoyl)benzene-1-sulfonyl Chloride is characterized by a benzene ring substituted with a sulfonyl chloride group at the 1-position and a cyclopropylcarbamoyl group at the 3-position. The sulfonyl chloride group is highly reactive, making it a valuable intermediate in organic synthesis. The cyclopropylcarbamoyl group introduces additional functionality, enhancing the compound's versatility in chemical reactions.

Recent studies have highlighted the importance of sulfonyl chlorides in the development of pharmaceuticals and agrochemicals. The integration of a cyclopropyl moiety into the molecule has been shown to improve bioavailability and stability, as reported in a 2023 study published in *Journal of Medicinal Chemistry*. This makes 3-(Cyclopropylcarbamoyl)benzene-1-sulfonyl Chloride a promising candidate for drug delivery systems.

The synthesis of 3-(Cyclopropylcarbamoyl)benzene-1-sulfonyl Chloride involves a multi-step process that includes Friedel-Crafts acylation and subsequent sulfonation. Researchers have optimized these steps to improve yield and purity, as detailed in a 2022 paper in *Organic Process Research & Development*. The use of catalysts such as AlCl3 has been critical in achieving high efficiency in the reaction sequence.

In terms of applications, 3-(Cyclopropylcarbamoyl)benzene-1-sulfonyl Chloride finds utility in the preparation of sulfonamides, which are widely used as intermediates in pharmaceutical synthesis. Its reactivity with amines makes it an ideal precursor for creating bioactive compounds. Additionally, its role in materials science has been explored, particularly in the development of advanced polymers and coatings.

Recent advancements have also focused on the environmental impact of synthesizing 3-(Cyclopropylcarbamoyl)benzene-1-sulfonyl Chloride. Green chemistry approaches, such as solvent-free reactions and catalytic systems, have been implemented to reduce waste and energy consumption. These efforts align with global sustainability goals and highlight the compound's potential for eco-friendly industrial applications.

In conclusion, 3-(Cyclopropylcarbamoyl)benzene-1-sulfonyl Chloride (CAS No. 1016501-60-2) is a versatile compound with significant implications across multiple disciplines. Its unique structure, reactivity, and potential applications make it a focal point for ongoing research. As new findings emerge, this compound is poised to play an even greater role in advancing chemical science and technology.